Cas no 98319-24-5 (Dihydro Finasteride)

Dihydroproscar
English Name: dihydroproscar
cas:98319-24-5
molecular formula: c23h38n2o2
molecular weight: 374.57
Dihydro Finasteride structure
Dihydro Finasteride structure
Product Name:Dihydro Finasteride
CAS No:98319-24-5
Molecular Formula:C23H38N2O2
Molecular Weight:374.57
MDL:MFCD00214352
CID:61959

Dihydro Finasteride Properties

Names and Identifiers

    • Dihydroproscar
    • 3-Oxo-4-aza-5a-androstane-17b-(N-tert-butylcarboxamide)
    • Dihydro Finasteride
    • (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide
    • 3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-N-T-BUTYLCARBOXAMIDE
    • N-(1,1-DIMETHYL)-3-OXO-4-AZA-5A-ANDRO-STANE-17B-CARBOXAMIDE
    • 3-Oxo-4-aza-5α-androstane-17β-(N-t-butylcarboxamide)
    • FINASTERIDE INTERMEDIATE
    • (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
    • Finasteride Imp. A (EP)
    • MDL: MFCD00214352
    • InChIKey: ZOIUUCNFVDJSJK-WSBQPABSSA-N
    • Inchi: 1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
    • SMILES: CC(C)(NC([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@](CCC(N4)=O)([C@H]3CC[C@@]21C)C)=O)C

Computed Properties

  • Exact Mass: 374.29300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 374.293
  • Heavy Atom Count: 27
  • Complexity: 639
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • LogP: 4.75820
  • PSA: 58.20000
  • Refractive Index: 1.514
  • Boiling Point: 569.397°C at 760 mmHg
  • Flash Point: 171.728°C
  • Color/Form: White to Yellow Solid
  • Density: 1.051

Dihydro Finasteride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IKJ4-25mg
1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)hexadecahydro-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11aR)-
98319-24-5 98%
25mg
$43.00 2025-03-01
A2B Chem LLC
AI65616-25mg
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
98319-24-5 98%
25mg
$44.00 2024-07-18
Aaron
AR00IKRG-100mg
1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)hexadecahydro-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11aR)-
98319-24-5 98%
100mg
$11.00 2025-02-28
abcr
AB168597-100 mg
3-Oxo-4-aza-5-alpha-androstane-17-belta-N-t-butylcarboxamide, 95%; .
98319-24-5 95%
100 mg
€94.20 2023-07-20
AstaTech
47216-1/G
3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-N-T-BUTYLCARBOXAMIDE
98319-24-5 95%
1g
$377 2023-09-17
Chemenu
CM228768-25g
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
98319-24-5 97%
25g
$355
Crysdot LLC
CD11001219-1g
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
98319-24-5 97%
1g
$40 2024-07-19
eNovation Chemicals LLC
D331515-1kg
DIHYDROPROSCAR
98319-24-5 97%
1kg
$3177 2022-06-08
Fluorochem
041355-1g
3-Oxo-4-aza-5-alpha-androstane-17-beta-N-t-butylcarboxamide
98319-24-5 95%
1g
£182.00 2022-03-01
TRC
D448975-5mg
Dihydro Finasteride
98319-24-5
5mg
$ 138.00 2023-04-14

Dihydro Finasteride Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:98319-24-5)Dihydro Finasteride
Order Number:CL19178
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:41
Price($):discuss personally

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